Cas no 882081-08-5 (5-(2,5-dioxopyrrolidin-1-yl)-2-methylbenzonitrile)

• Product Name: 5-(2,5-dioxopyrrolidin-1-yl)-2-methylbenzonitrile
• CAS No: 882081-08-5
• MF: C₁₂H₁₀N₂O₂
• MW: 214.22
• MDL: MFCD03415393
• CID: 4663664
• Update Time: 2025-06-09

5-(2,5-dioxopyrrolidin-1-yl)-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• SALOR-INT L157686-1EA
• 5-(2,5-DIOXO-1-PYRROLIDINYL)-2-METHYLBENZENECARBONITRILE
• 5-(2,5-dioxopyrrolidin-1-yl)-2-methylbenzonitrile

• MDL： MFCD03415393
• Inchi： InChI=1S/C12H10N2O2/c1-8-2-3-10(6-9(8)7-13)14-11(15)4-5-12(14)16/h2-3,6H,4-5H2,1H3
• InChI Key： RAJUQIWXRLRXGC-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)N2C(=O)CCC2=O)C#N

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 508.1±43.0 °C at 760 mmHg
• Flash Point: 261.1±28.2 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-(2,5-dioxopyrrolidin-1-yl)-2-methylbenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(2,5-dioxopyrrolidin-1-yl)-2-methylbenzonitrile

Introduction to 5-(2,5-dioxopyrrolidin-1-yl)-2-methylbenzonitrile (CAS No. 882081-08-5)

5-(2,5-dioxopyrrolidin-1-yl)-2-methylbenzonitrile, identified by the chemical abstracts service number 882081-08-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a benzonitrile moiety coupled with a dioxopyrrolidine scaffold, which confers unique structural and functional properties. The benzonitrile group is well-known for its role as a pharmacophore in various bioactive molecules, while the dioxopyrrolidine ring system introduces additional complexity and potential for biological activity.

The synthesis and application of 5-(2,5-dioxopyrrolidin-1-yl)-2-methylbenzonitrile have been explored in several cutting-edge research studies, particularly in the development of novel therapeutic agents. Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing complex diseases. The dioxopyrrolidine moiety, in particular, has been recognized for its ability to modulate biological pathways associated with inflammation, neurodegeneration, and cancer. This has spurred interest in derivatives such as 5-(2,5-dioxopyrrolidin-1-yl)-2-methylbenzonitrile, which may serve as lead compounds for further optimization.

In a notable study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological profile of 5-(2,5-dioxopyrrolidin-1-yl)-2-methylbenzonitrile and its potential as an inhibitor of specific enzymes implicated in disease progression. The study demonstrated that this compound exhibits promising inhibitory activity against targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes involved in the production of pro-inflammatory mediators. The presence of the benzonitrile group enhances its binding affinity to these enzymes, making it a valuable candidate for further development.

Furthermore, the structural features of 5-(2,5-dioxopyrrolidin-1-yl)-2-methylbenzonitrile have been leveraged to design molecules with enhanced solubility and bioavailability. Modifications to the dioxopyrrolidine ring system have been shown to improve metabolic stability while maintaining or even increasing biological activity. These findings are particularly relevant in the context of developing oral formulations that can effectively deliver therapeutic doses to patients. The benzonitrile group also contributes to the compound's overall lipophilicity, which is a critical parameter in drug design for optimizing membrane permeability.

The potential applications of 5-(2,5-dioxopyrrolidin-1-yl)-2-methylbenzonitrile extend beyond anti-inflammatory therapies. Emerging research suggests that this compound may have neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The dioxopyrrolidine scaffold is known to interact with specific neurotransmitter receptors and ion channels, which could be exploited to develop novel treatments for cognitive impairments. Additionally, studies have hinted at its potential role in anticancer therapy, where it may inhibit key signaling pathways involved in tumor growth and metastasis.

The synthesis of 5-(2,5-dioxopyrrolidin-1-yl)-2-methylbenzonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and flow chemistry techniques, have been employed to streamline the production process. These methods not only improve efficiency but also minimize waste generation, aligning with green chemistry principles. The use of chiral auxiliaries or catalysts has further enabled the preparation of enantiomerically pure forms of this compound, which is crucial for evaluating its stereoselective pharmacological effects.

In conclusion, 5-(2,5-dioxopyrrolidin-1-yl)-2-methylbenzonitrile (CAS No. 882081-08-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive molecule for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and refine synthetic strategies, 5-(2,5-dioxopyrrolidin-1-yl)-2-methylbenzonitrile is poised to play a significant role in advancing drug discovery efforts.